Cas no 53904-15-7 (1-Defluoropentyl AM-694)

• Product Name: 1-Defluoropentyl AM-694
• CAS No: 53904-15-7
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• CID: 1062081
• PubChem ID: 2818387
• Update Time: 2025-07-13

1-Defluoropentyl AM-694 Chemical and Physical Properties

Names and Identifiers

• 1-Defluoropentyl AM-694
• 1H-Indol-3-yl(2-iodophenyl)-Methanone
• indol-3-yl-(2-iodo-phenyl)-methanone
• Oprea1_722593
• 1H-Indol-3-yl-(2-iodophenyl)methanone
• 53904-15-7
• 3-(2-iodobenzoyl) indole
• CCG-42953
• SR-01000632909-1

• Inchi： 1S/C15H10INO/c16-13-7-3-1-6-11(13)15(18)12-9-17-14-8-4-2-5-10(12)14/h1-9,17H
• InChI Key： TXNMRHWNHHBEFW-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 346.98071g/mol
• Monoisotopic Mass: 346.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles